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Compound of Interest

Compound Name: Potassium tetracyanoborate

Cat. No.: B034560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium tetracyanoborate, identified by the CAS number 261356-49-4, is an inorganic

compound with the chemical formula C₄BKN₄.[1][2] This document provides a comprehensive

overview of its known properties, hazards, and handling information, tailored for a technical

audience in research and development. While specific biological signaling pathways involving

this compound are not extensively documented in publicly available literature, this guide

summarizes the existing chemical and safety data.

Chemical and Physical Properties
The fundamental physicochemical properties of Potassium tetracyanoborate are summarized

in the table below, providing a quick reference for laboratory and research applications.
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Property Value Source

Molecular Formula C₄BKN₄ [1][2]

Molecular Weight 153.98 g/mol [1]

Appearance
White to light yellow

powder/crystal
[3]

Melting Point 430°C [4][5]

Solubility

Sparingly soluble in DMSO,

slightly soluble in Methanol

and Water.

[5][6]

Exact Mass 153.9853077 u [4]

Hazard Identification and Safety Information
Potassium tetracyanoborate is classified as a hazardous substance. Adherence to strict

safety protocols is imperative when handling this compound. The GHS classification highlights

its acute toxicity through multiple exposure routes.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Source:[1][7][8]
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Precautionary Statements
A comprehensive list of precautionary statements is provided by suppliers and should be

consulted before use. Key precautions include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[4][8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and specific

biological assays of Potassium tetracyanoborate are not readily available in the public

domain. However, a generalized workflow for its preparation can be inferred from literature on

similar cyanoborate compounds.

General Synthesis and Purification Workflow
The following diagram illustrates a conceptual workflow for the synthesis and purification of

Potassium tetracyanoborate. This is a generalized representation and specific reaction

conditions, solvents, and purification techniques would need to be optimized based on

empirical studies.
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General Workflow for Potassium Tetracyanoborate Synthesis
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Caption: Generalized Synthesis and Purification Workflow.
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Signaling Pathways and Biological Activity
Currently, there is a lack of specific information in the scientific literature detailing the

involvement of Potassium tetracyanoborate in any particular biological signaling pathways.

While boron-containing compounds, in general, have garnered significant interest in drug

discovery for their diverse biological activities, the specific effects of the tetracyanoborate anion

are not well-characterized.

The following diagram illustrates a logical relationship for investigating the potential biological

activity of a novel compound like Potassium tetracyanoborate, starting from initial screening

to more detailed mechanistic studies.
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Investigative Workflow for Biological Activity
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Caption: Investigative Workflow for Biological Activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b034560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Potassium tetracyanoborate (CAS No. 261356-49-4) is a compound with well-defined

chemical and physical properties but significant health hazards that necessitate careful

handling. The lack of detailed biological data, including specific signaling pathway involvement

and comprehensive experimental protocols, highlights an area for future research. This guide

provides a foundational understanding for professionals working with this compound and a

framework for further investigation into its potential biological activities. Researchers are

encouraged to consult safety data sheets from their suppliers for the most current and detailed

handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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